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Compound of Interest

Compound Name: 3,5-Dimethylphenyl isothiocyanate

CAS No.: 40046-30-8

Cat. No.: B1584111

Get Quote

Executive Summary
3,5-Dimethylphenyl isothiocyanate (CAS: 40046-30-8) is a potent electrophilic intermediate

widely used in the synthesis of thiourea derivatives for pharmaceutical and agrochemical

applications.[1] While invaluable for diversifying chemical libraries, its utility is counterbalanced

by significant safety risks. It is a lachrymator, a sensitizer, and a corrosive agent that reacts

aggressively with biological nucleophiles.

This guide moves beyond basic Safety Data Sheet (SDS) recommendations, providing a

mechanistic understanding of the compound's hazards and establishing a self-validating

protocol for its safe manipulation in a research environment.

Chemical Identity & Physical Properties[1][2][3][4]
Understanding the physical constants is critical for designing process parameters (e.g., vacuum

distillation settings) and emergency response strategies.[1]
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Property Value Operational Implication

CAS Registry Number 40046-30-8
Use for precise inventory

tracking.[1]

Molecular Formula C₉H₉NS MW: 163.24 g/mol .[2][3]

Physical State
Liquid (Colorless to pale

yellow/green)

Viscosity changes may

indicate polymerization or

decomposition.[1]

Boiling Point ~140°C at 15 mmHg

High boiling point requires high

vacuum for distillation; thermal

decomposition risk at

atmospheric pressure.

Flash Point 127°C (Closed Cup)

Combustible.[1] Pre-heating

for reactions requires inert

atmosphere.

Density 1.07 g/mL

Sinks in water; complicates

aqueous extraction if not

emulsified.

Reactivity Moisture Sensitive

Hydrolyzes to form 3,5-

dimethylaniline and carbonyl

sulfide (toxic gas).[1]

Hazard Identification & Mechanistic Toxicity[1]
GHS Classification[1]

Acute Toxicity (Oral/Inhalation): Category 3 (Toxic)[1]

Skin Corrosion/Irritation: Category 1B (Causes severe burns)[1]

Sensitization (Respiratory): Category 1 (May cause allergy or asthma symptoms)[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]

Special Hazard:Lachrymator (Induces severe tearing and respiratory distress at low ppm).[1]
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Mechanism of Action (The "Why")
The toxicity of 3,5-dimethylphenyl isothiocyanate stems from the electrophilic carbon atom

within the isothiocyanate group (-N=C=S).[1]

Protein Adduction: It reacts irreversibly with nucleophilic residues (cysteine thiols and lysine

amines) on proteins.[1] This haptenization drives the sensitization and allergic response.

TRPA1 Activation: Like allyl isothiocyanate (wasabi), it activates the TRPA1 ion channel on

sensory nerve endings, causing the immediate, debilitating lachrymatory response.[1]

Hydrolysis: Upon contact with mucosal moisture, it slowly hydrolyzes to release Carbonyl

Sulfide (COS), a systemic toxin that metabolizes to Hydrogen Sulfide (H₂S).[1]

Operational Protocols: Engineering Controls & PPE
Engineering Controls

Primary Containment: All handling must occur within a certified chemical fume hood with a

face velocity of >100 fpm.

Secondary Containment: Use spill trays for all transfers.

Scrubbing: For large-scale reactions (>10g), vent the reaction vessel through a scrubber

containing 1M NaOH or an amine solution to neutralize escaping vapors.[1]

Personal Protective Equipment (PPE) Matrix
Eyes: Chemical splash goggles (ANSI Z87.1).[1] Face shield required for pouring volumes

>100 mL.

Respiratory: If fume hood containment is breached or for spill cleanup, a full-face respirator

with Organic Vapor/Acid Gas (OV/AG) cartridges is mandatory.[1]

Skin:

Standard Nitrile (4 mil):Insufficient for prolonged contact. Isothiocyanates permeate nitrile

rapidly.
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Recommended: Double-gloving (Nitrile inner / Laminate or "Silver Shield" outer) is the gold

standard.[1] If dexterity requires nitrile only, change gloves immediately upon any splash

or every 15 minutes.

Protocol: Safe Handling Lifecycle
This workflow ensures safety from receipt to disposal.[4]
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Figure 1: Lifecycle workflow for 3,5-Dimethylphenyl isothiocyanate handling. Note the critical

quenching step before disposal.

Storage[1][2][7][8]
Store under an inert atmosphere (Nitrogen or Argon).[1]

Temperature: <15°C (Refrigerate).

Self-Validating Check: Inspect the septum/cap for crystal formation (polythioureas) or

pressure buildup (CO₂/COS from hydrolysis) before opening.[1]

Reaction Setup
Dry System: Ensure all glassware is flame-dried or oven-dried. Moisture competes with the

desired nucleophile.

Inert Gas: Maintain a positive pressure of N₂/Ar to prevent atmospheric moisture ingress.
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Addition: Add the isothiocyanate as a solution (e.g., in DCM or THF) rather than neat, to

moderate the exotherm and reduce vapor pressure.

Quenching & Decontamination
Do not dispose of unreacted isothiocyanate directly into aqueous waste streams, as this

generates gas and pressure in waste drums.

The "Scavenger" Protocol:

Reagent: Prepare a solution of excess amine (e.g., Ethanolamine or Morpholine) in ethanol.

Procedure: Slowly add the quench solution to the reaction residue or contaminated

glassware.

Mechanism: The amine reacts rapidly to form a stable, non-volatile thiourea.

Validation: Check TLC (Thin Layer Chromatography) to confirm the disappearance of the

isothiocyanate spot before disposing of the mixture as organic waste.

Emergency Response Procedures
Spills (Small Scale < 50 mL)

Evacuate: Clear the immediate area. The lachrymatory effect will be immediate.

Ventilate: Maximize fume hood sash height (if spill is inside) or open lab ventilation if safe.[1]

PPE Up: Don full-face respirator and laminate gloves.

Absorb: Do not use water.[5][6] Cover with vermiculite, sand, or a commercial solvent

absorbent pads.[1]

Clean: Collect absorbed material into a sealable container. Wipe the surface with the

Decontamination Solution (5% ammonia, 5% surfactant, 90% water) to neutralize residues.

[1]

Exposure First Aid[1][10]
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Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be

administered by trained personnel. Medical observation is required for delayed pulmonary

edema.[4]

Skin Contact: Wash with soap and water for 15 minutes.[6] Do not use alcohol (increases

permeation).[1]

Eye Contact: Rinse for 15 minutes.[6][7][8] Consult an ophthalmologist immediately.

Reaction Mechanism & Utility
Understanding the reactivity profile aids in both synthesis planning and safety management.
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Figure 2: Electrophilic attack mechanism.[1] The same pathway that allows for thiourea

synthesis (Product) causes toxicity by alkylating biological targets.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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